1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole

• IUPAC Name: 1-[2-(4-ethylphenoxy)ethyl]imidazole
• InChI: InChI=1S/C13H16N2O/c1-2-12-3-5-13(6-4-12)16-10-9-15-8-7-14-11-15/h3-8,11H,2,9-10H2,1H3
• InChI Key: RZTCTGXOVXQJOA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCN2C=CN=C2
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• Solubility: 19.7 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole, also known as SKF-525A, is a synthetic compound that has been widely used in scientific research as a tool to investigate the biochemical and physiological effects of various drugs and chemicals. This compound belongs to the imidazole family and is characterized by its unique chemical structure, which consists of an imidazole ring attached to a phenoxyethyl group.

Mechanism of Action

The mechanism of action of 1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole involves the inhibition of the cytochrome P450 system, which is responsible for the metabolism of many drugs and chemicals in the body. This inhibition leads to an accumulation of drugs and chemicals in the body, which can result in toxic effects.
Biochemical and Physiological Effects
1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole has been shown to have a number of biochemical and physiological effects, including the inhibition of the cytochrome P450 system, the induction of liver enzymes, and the modulation of gene expression. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole in lab experiments is its ability to selectively inhibit the cytochrome P450 system, which allows researchers to investigate the effects of specific drugs and chemicals on this system. However, one of the limitations of using 1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole is its potential for toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole in scientific research. One of these is the investigation of its potential as a therapeutic agent for the treatment of liver diseases, such as hepatitis and cirrhosis. Another future direction is the development of new analogs of 1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole with improved selectivity and reduced toxicity. Additionally, 1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole could be used to investigate the effects of drugs and chemicals on other metabolic pathways in the body.

Synthesis Methods

The synthesis of 1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole involves several steps that require the use of different reagents and solvents. The first step involves the reaction of 1,2-diaminoethane with 4-ethylphenol in the presence of sodium hydroxide to form 2-(4-ethylphenoxy)ethylamine. The second step involves the reaction of this intermediate with imidazole-1-carboxaldehyde in the presence of acetic acid to form 1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole.

Scientific Research Applications

1-[2-(4-ethylphenoxy)ethyl]-1H-imidazole has been extensively used in scientific research as a tool to investigate the mechanism of action, biochemical and physiological effects, and future directions of various drugs and chemicals. It has been used to study the effects of drugs on the cytochrome P450 system, which is responsible for the metabolism of many drugs and chemicals in the body. It has also been used to investigate the effects of various chemicals on the liver and other organs.